Cas no 1805097-93-1 (5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1805097-93-1
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4840153
• Update Time: 2025-06-08

5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-8-5(3-11)4-15-6(2-7(16)17)9(8)19-10(12,13)14/h4H,2-3H2,1H3,(H,16,17)
• InChI Key： MEDRWZKBTOTCMM-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(CC(=O)O)C(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

Recent Advances in the Study of 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1805097-93-1)

The compound 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1805097-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have successfully optimized synthetic routes to produce this compound with high yield and purity, as documented in recent patents and peer-reviewed publications.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory and analgesic agent. Mechanistic investigations reveal that it modulates key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. These findings suggest that 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid could serve as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and safety profiles.

Furthermore, recent research has explored the compound's application in agrochemicals. Its unique chemical structure exhibits potent herbicidal activity, particularly against broadleaf weeds. Field trials have shown promising results, indicating its potential as an environmentally friendly alternative to traditional herbicides. The compound's mode of action involves inhibition of specific enzymes in the plant's biosynthetic pathways, leading to targeted weed control with minimal impact on non-target species.

Despite these advancements, challenges remain in the large-scale production and formulation of this compound. Researchers are actively investigating novel catalytic systems and green chemistry approaches to address these issues. Additionally, ongoing pharmacokinetic and toxicological studies are essential to fully evaluate its safety profile for both pharmaceutical and agricultural applications.

In conclusion, 5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its applications, paving the way for innovative therapeutic and agricultural solutions.